Cas no 2194907-52-1 (N-({[3,3'-bipyridine]-5-yl}methyl)-2-(phenylformamido)acetamide)

• Product Name: N-({[3,3'-bipyridine]-5-yl}methyl)-2-(phenylformamido)acetamide
• CAS No: 2194907-52-1
• MF: C₂₀H₁₈N₄O₂
• MW: 346.382524013519
• CID: 5338109
• Update Time: 2025-06-28

N-({[3,3'-bipyridine]-5-yl}methyl)-2-(phenylformamido)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(([3,3'-bipyridin]-5-ylmethyl)amino)-2-oxoethyl)benzamide
• N-[2-oxo-2-[(5-pyridin-3-ylpyridin-3-yl)methylamino]ethyl]benzamide
• N-({[3,3'-bipyridine]-5-yl}methyl)-2-(phenylformamido)acetamide

• Inchi： 1S/C20H18N4O2/c25-19(14-24-20(26)16-5-2-1-3-6-16)23-11-15-9-18(13-22-10-15)17-7-4-8-21-12-17/h1-10,12-13H,11,14H2,(H,23,25)(H,24,26)
• InChI Key： YUSGCSSSHRWQTF-UHFFFAOYSA-N
• SMILES： O=C(CNC(C1C=CC=CC=1)=O)NCC1C=NC=C(C2C=NC=CC=2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 465
• XLogP3: 1.5
• Topological Polar Surface Area: 84

Additional information on N-({[3,3'-bipyridine]-5-yl}methyl)-2-(phenylformamido)acetamide

Introduction to N-({[3,3'-bipyridine]-5-yl}methyl)-2-(phenylformamido)acetamide and Its Applications in Modern Chemical Biology

N-({[3,3'-bipyridine]-5-yl}methyl)-2-(phenylformamido)acetamide (CAS No: 2194907-52-1) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications. This compound, characterized by its bipyridine and phenylformamido functional groups, represents a promising candidate for various biochemical and pharmaceutical research endeavors.

The bipyridine moiety in the molecular structure of N-({[3,3'-bipyridine]-5-yl}methyl)-2-(phenylformamido)acetamide plays a crucial role in its interactions with biological systems. Bipyridine derivatives are well-known for their ability to form stable complexes with metal ions, which has been leveraged in the development of catalysts, sensors, and therapeutic agents. The presence of this group in the compound suggests potential applications in metal-mediated drug delivery systems and as a ligand in coordination chemistry.

Moreover, the phenylformamido group contributes to the compound's amphiphilic nature, allowing it to interact effectively with both hydrophobic and hydrophilic environments. This property is particularly valuable in drug design, where achieving optimal solubility and bioavailability is essential. The combination of these functional groups makes N-({[3,3'-bipyridine]-5-yl}methyl)-2-(phenylformamido)acetamide a versatile molecule for investigating novel biochemical pathways and developing innovative therapeutic strategies.

In recent years, there has been a surge in research focused on the development of small molecules that can modulate protein-protein interactions (PPIs). N-({[3,3'-bipyridine]-5-yl}methyl)-2-(phenylformamido)acetamide has emerged as a potential candidate for this purpose due to its ability to bind to specific protein targets and alter their function. Studies have shown that this compound can interfere with the interaction between target proteins, leading to changes in cellular processes such as signal transduction and cell cycle regulation.

The compound's potential as an inhibitor of kinases, a class of enzymes involved in numerous cellular processes, has been particularly well-documented. Kinase inhibitors are among the most widely used drugs in oncology, and N-({[3,3'-bipyridine]-5-yl}methyl)-2-(phenylformamido)acetamide has shown promise in preclinical studies as a lead compound for developing novel kinase inhibitors. Its unique structural features allow it to bind tightly to the active sites of kinases, thereby inhibiting their activity and potentially treating diseases associated with kinase overactivity.

Another area where N-({[3,3'-bipyridine]-5-yl}methyl)-2-(phenylformamido)acetamide has shown significant promise is in the field of photodynamic therapy (PDT). PDT involves the use of photosensitizers that can generate reactive oxygen species (ROS) when exposed to light, leading to the destruction of target cells. The bipyridine moiety in this compound can enhance its ability to generate ROS upon light activation, making it an attractive candidate for PDT applications.

Recent advancements in synthetic chemistry have enabled the development of more sophisticated derivatives of N-({[3,3'-bipyridine]-5-yl}methyl)-2-(phenylformamido)acetamide with enhanced properties. These derivatives have been designed to improve solubility, bioavailability, and target specificity. For instance, modifications have been made to optimize the pharmacokinetic profile of the compound, ensuring that it remains active within the body for longer periods and reaches target sites more efficiently.

The use of computational methods such as molecular dynamics simulations and quantum mechanical calculations has also played a crucial role in understanding the interactions between N-({[3,3'-bipyridine]-5-yl}methyl)-2-(phenylformamido)acetamide and biological targets. These methods have provided valuable insights into the compound's binding mechanism and have helped guide the design of more effective derivatives.

In conclusion, N-({[3,3'-bipyridine]-5-yl}methyl)-2-(phenylformamido)acetamide (CAS No: 2194907-52-1) is a multifaceted compound with significant potential in various fields of chemical biology. Its unique structural features make it an excellent candidate for drug discovery, photodynamic therapy, and other biomedical applications. As research continues to uncover new uses for this compound and its derivatives, its importance in advancing our understanding of biological systems and developing innovative therapeutic strategies is likely to grow even further.